Cas no 1361690-26-7 (2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile)

• Product Name: 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile
• CAS No: 1361690-26-7
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912818
• Update Time: 2025-05-20

2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-3-1-2-9(11(10)15)13-12(16)8(4-6-17)5-7-18-13/h1-3,5,7H,4H2
• InChI Key： UPQGMZGVWGMIBM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=C(CC#N)C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile

Introduction to 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1361690-26-7)

2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361690-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a subgroup known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the phenyl ring and the acetonitrile group at the 4-position of the pyridine ring, contribute to its unique chemical properties and reactivity.

The synthesis and application of 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile have been extensively studied in recent years due to its role as a key intermediate in the development of novel pharmaceutical agents. The halogen atoms, specifically chlorine and fluorine, are strategically positioned to facilitate further functionalization, making this compound a valuable building block for drug discovery programs. Researchers have leveraged its structural framework to explore various pharmacological targets, including enzymes and receptors involved in critical biological pathways.

In recent advancements, 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile has been utilized in the synthesis of small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates. For instance, studies have demonstrated its incorporation into kinase inhibitors, where the fluorinated pyridine moiety plays a crucial role in modulating enzyme activity. This has opened up new avenues for developing more effective and selective therapeutic agents.

The acetonitrile group at the 4-position of the pyridine ring not only influences the electronic properties of the molecule but also provides a site for further chemical modifications. This versatility has allowed chemists to design derivatives with tailored biological activities. For example, modifications at this position have led to compounds with improved solubility and bioavailability, which are critical factors for drug efficacy. The compound’s ability to serve as a precursor for a wide range of pharmacologically active molecules underscores its importance in modern medicinal chemistry.

One notable area of research involving 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile is its application in antiviral drug development. The structural motif present in this compound has been found to interact with viral proteases and polymerases, inhibiting their function and thereby reducing viral replication. Preliminary studies have shown promising results when this compound is used in combination with other antiviral agents, suggesting potential synergistic effects that could lead to more robust therapeutic strategies.

The synthesis of 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also ensure that researchers have access to high-quality starting materials for their investigations.

Evaluation of 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile in preclinical studies has revealed several interesting properties that make it an attractive candidate for further development. Its ability to cross cell membranes due to its lipophilic nature allows it to reach target sites effectively within the body. Additionally, preliminary toxicity studies suggest that it exhibits moderate safety profiles when used at therapeutic doses. These findings are encouraging and warrant further exploration into its potential as a lead compound for new drugs.

The future prospects for 2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile are vast and exciting. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential by developing novel derivatives with enhanced efficacy and reduced side effects.

In conclusion,2-(2,3-Dichlorophenyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1361690-26-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its incorporation into drug discovery pipelines has already yielded several promising candidates for treating various diseases. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly remain at the forefront of medicinal research，driving innovation and improving patient care worldwide.